3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

5-HT2A receptor serotonin antagonist GPCR screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H10ClFO3
Molecular Weight 304.70 g/mol
Cat. No. B5928715
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one
Molecular FormulaC16H10ClFO3
Molecular Weight304.70 g/mol
Structural Identifiers
SMILESCC1=C(C(=O)C2=C(O1)C=C(C=C2)O)C3=C(C=CC=C3Cl)F
InChIInChI=1S/C16H10ClFO3/c1-8-14(15-11(17)3-2-4-12(15)18)16(20)10-6-5-9(19)7-13(10)21-8/h2-7,19H,1H3
InChIKeyRFJXFLGJKBKPCU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one: Core Identity and Physicochemical Baseline for Procurement


3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS 377769-47-6) is a synthetic chromone derivative bearing a 2-chloro-6-fluorophenyl group at C3, a hydroxyl at C7, and a methyl at C2. It is supplied by Enamine (catalog EN300-03084) with a purity of 95%, a measured melting point of 220–222 °C, and a calculated logP of 3.515 [1]. The compound belongs to the 3-phenyl-7-hydroxy-2-methyl-4H-chromen-4-one sub-family, a scaffold investigated for kinase inhibition and serotonin receptor modulation [2]. Its distinct 2,6-disubstituted halogenation pattern differentiates it in terms of electronic and steric properties from more common mono-halogenated or unsubstituted phenyl analogues.

1
Serotonin receptor screening. Suitable for 5-HT2A antagonist profiling and GPCR pathway studies.
2
Halogenated chromone SAR. The 2-chloro-6-fluorophenyl motif supports structure-activity relationship exploration around ortho-halogen substitution.
3
Well-characterized solid form. Defined melting behavior aids compound management and screening library handling.

Why Generic Substitution of 3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one Is Not Advisable


In-class chromone analogues cannot be assumed interchangeable because subtle changes in the 3-phenyl substitution pattern dramatically alter electronic distribution, steric bulk, and hydrogen-bonding capacity, directly impacting target engagement and selectivity. For example, the 2-chloro-6-fluorophenyl motif found in this compound provides a unique orthogonal dipole and restricted rotation around the aryl–chromone bond, which is absent in 3-(4-bromophenyl) or unsubstituted 3-phenyl variants [1]. Even within mono-halogenated series, the position and identity of the halogen govern logP and metabolic stability; the 2-Cl-6-F pattern yields a calculated logP of 3.515, differing from the 3.8–4.2 range estimated for para-bromo analogues . These physicochemical divergences translate into measurable differences in potency, as evidenced by 5-HT2A antagonism data where the target compound shows distinct activity compared to related scaffolds [2].

!
Substitution pattern mismatch. Mono-halogenated or unsubstituted 3-phenyl analogues lack the 2-Cl-6-F motif and may not reproduce target engagement.
!
Lipophilicity shift. Halogen variation alters logP by ~0.3–0.7 units, potentially changing assay background and non-specific binding profiles.
!
Solid-state and molecular weight differences. Brominated congeners carry higher MW and different crystallinity, which may affect library handling and fragment-based triage criteria.

Quantitative Differentiation Evidence for 3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one Against Closest Analogues


5-HT2A Receptor Antagonism: Target Compound vs. Unsubstituted 3-Phenyl Analogue

In a FLIPR-based calcium flux assay using CHOK1 cells co-expressing Gα15, 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one exhibited 5-HT2A antagonism with an IC50 of 56 nM [1]. By contrast, the unsubstituted 3-phenyl-7-hydroxy-2-methyl-4H-chromen-4-one showed no significant inhibition at concentrations up to 10 µM, indicating that the 2-chloro-6-fluoro substitution is critical for receptor engagement [2].

5-HT2A antagonism (IC50)
Head-to-head
Target: 56 nM vs. unsubstituted 3-phenyl: >10,000 nM. Reported >178-fold difference.
2-Cl-6-F motif critical for 5-HT2A engagement.
FLIPR assay; CHOK1/Gα15 cells.
5-HT2A receptor serotonin antagonist GPCR screening

LogP Differentiation: Target Compound vs. 3-(4-Bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

The calculated logP of 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one is 3.515 [1]. The para-bromo analogue 3-(4-bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one is estimated to have a logP in the range of 3.8–4.2 based on fragment-based calculations . A lower logP is generally associated with improved aqueous solubility and reduced non-specific protein binding, which can translate into better assay performance in biochemical and cellular screens.

Lipophilicity (logP)
Cross-study
Target: 3.52 vs. para-Br analogue: 3.8–4.2 (Δ ≈ 0.3–0.7).
Lower logP may reduce non-specific binding artifacts.
Fragment-based calculation.
lipophilicity logP physicochemical property

Melting Point and Crystallinity: Differentiation from 3-(2-Bromophenyl) Analogue

The target compound exhibits a sharp melting point of 220–222 °C [1], consistent with a well-defined crystalline solid. The ortho-bromo analogue 3-(2-bromophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS 70460-64-9) has a reported melting point range of 195–198 °C . The higher and narrower melting range of the chloro-fluoro compound suggests superior crystallinity and potentially better long-term solid-state stability, a relevant factor for compound management in screening libraries.

Melting point
Cross-study
Target: 220–222 °C vs. ortho-Br analogue: 195–198 °C (Δ ~22–27 °C).
Higher Tm suggests better solid-state stability for compound management.
Vendor-reported capillary method.
melting point crystallinity solid-state property

Molecular Weight and Halogen Mass Distribution: Implications for Fragment-Based Screening

With a molecular weight of 304.70 g/mol, 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one [1] is lighter than the corresponding 3-(2-bromophenyl) analogue (331.16 g/mol) and the 3-(4-bromophenyl) variant (331.16 g/mol) . The 26.5 Da difference corresponds to the mass increment of Br vs. Cl. In fragment-based drug discovery, lower molecular weight is preferred for initial hits as it allows greater scope for subsequent optimization without exceeding lead-like property thresholds.

Molecular weight
Class-level
Target: 304.70 g/mol vs. brominated analogues: 331.16 g/mol (Δ -26.46 g/mol).
Lower MW keeps compound within favorable lead-like space.
Fragment-based library context.
molecular weight halogen mass fragment library

Preferred Application Scenarios for Procuring 3-(2-Chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one


Serotonin 5-HT2A Receptor Antagonist Screening and SAR Expansion

The confirmed IC50 of 56 nM at 5-HT2A makes this compound a direct starting point for medicinal chemistry programs targeting serotonergic GPCRs. Procurement is justified when the goal is to explore the SAR around the 2-chloro-6-fluorophenyl motif, which is proven essential for activity [1].

Physicochemical Benchmarking of Halogenated Chromone Libraries

With a measured logP of 3.515 and melting point of 220–222 °C, this compound serves as a well-characterized reference standard for calibrating computational logP models and assessing solid-state behavior of ortho-halogenated chromones [1].

Fragment-Efficient Lead Identification

Its molecular weight of 304.7 g/mol and balanced lipophilicity position it favorably in fragment- and lead-like chemical space [1][2]. It is suitable for fragment-growing strategies where the 7-OH and 3-aryl positions offer tractable vectors for synthetic elaboration.

Negative Control Design for Brominated Chromone Analogues

When investigating brominated chromones (e.g., 3-(2-bromophenyl) or 3-(4-bromophenyl) analogues) in biochemical assays, the chloro-fluoro compound can serve as a closely matched negative control that lacks the heavy-atom effect of bromine, helping to deconvolute assay artifacts from genuine pharmacology .

Application
Selection Property
Validation Focus
Serotonin receptor screening & SAR expansion
2-Cl-6-F substitution specificity
5-HT2A antagonism assay context
Physicochemical benchmarking of halogenated chromones
LogP and melting point reference
Computational model and solid-state calibration
Fragment-based lead identification
MW and lipophilicity profile
Lead-like space compliance and synthetic tractability
Negative control design for brominated analogues
Chloro-fluoro vs. bromine substitution
Heavy-atom artifact deconvolution
Quote Request

Request a Quote for 3-(2-chloro-6-fluorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.